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Compound of Interest

1-Cyclobutanecarbonylpiperidin-4-
Compound Name:

amine
CAS No.: 926211-25-8
Cat. No.: B7806912

Get Quote

Executive Summary & Compound Profile

1-Cyclobutanecarbonylpiperidin-4-amine is a bifunctional heterocyclic building block
commonly used in fragment-based drug discovery and PROTAC linker synthesis.[1] Its stability
profile is dictated by two competing functional groups: a robust tertiary amide and a reactive
primary amine.[1]

¢ Chemical Formula: C10H1sN20
e Molecular Weight: ~182.26 g/mol [1]
» Key Functional Groups:

o Tertiary Amide: Connects the cyclobutane ring to the piperidine nitrogen.[1] Generally
stable to hydrolysis.[1]

o Primary Amine (C4-position): Highly nucleophilic; susceptible to oxidation, carbamylation,
and condensation.[1]
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o Cyclobutane Ring: Sterically strained but chemically stable under standard solution
conditions.[1]

Solubility & Solvent Compatibility[1]

The first step in ensuring stability is selecting the correct vehicle.[1] Inappropriate solvents can
induce precipitation or degradation.[1]

Solvent Compatibility Matrix
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Solvent

Solubility Rating

Stability Risk

Recommendations

DMSO

High (>50 mM)

Low

Preferred for Stock
Solutions. Store at
-20°C. Use anhydrous
DMSO to prevent
hydrolysis over long
periods.[1]

Methanol/Ethanol

High

Moderate

Good for immediate
use.[1] Risk: Primary
amines can react with
trace
aldehydes/ketones or
undergo
transamidation at high

temperatures.[1]

Water (Neutral)

Moderate

Moderate

The free base may
precipitate at pH > 9.
[1]

Aqueous Acid (0.1N
HCI)

High

Low

Forms the water-
soluble hydrochloride
salt.[1] Stable for

short-term handling.

DCM / Chloroform

High

Moderate

Risk: DCM can
decompose to HCI
over time, potentially
salting out the amine.
[1] Avoid for long-term

storage.[1]

Critical Protocol: Preparation of Stock Solution (10 mM)

» Weighing: Weigh the solid rapidly; the primary amine can be hygroscopic.[1]

e Dissolution: Add anhydrous DMSO. Vortex for 30 seconds.[1]
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¢ Visual Check: Ensure the solution is clear and colorless.

o Storage: Aliquot into amber glass vials (to prevent photodegradation) and store at -20°C or
-80°C. Avoid repeated freeze-thaw cycles.

Chemical Stability Profile

Understanding how the molecule degrades allows you to prevent it.[1]

A. Hydrolytic Stability (Amide Bond)

The tertiary amide bond linking the cyclobutane and piperidine is highly robust.[1] It resists
hydrolysis in neutral and mild acidic/basic buffers.[1]

e Risk Factor: Low.[1]

» Condition: Requires harsh conditions (e.g., 6N HCI at 100°C) to cleave the cyclobutane
carbonyl from the piperidine.[1]

B. Oxidative Stability (Primary Amine)

The primary amine at the 4-position is the "Achilles' heel" of this molecule in solution.[1]
e Risk Factor: High.[1]

e Mechanism: In the presence of atmospheric oxygen and light, the amine can oxidize to form
N-oxides or hydroxylamines.[1]

e Observation: Solution turns yellow/brown over time; LC-MS shows [M+16] peaks.

C. Carbamylation (CO2 Sensitivity)

Primary amines react reversibly with atmospheric CO:z to form carbamic acids/carbamates.[1]
o Risk Factor: Moderate (in basic aqueous solution).[1]

e Observation: LC-MS peak broadening or "ghost" peaks that disappear upon acidification.

Troubleshooting & FAQs
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Q1: My LC-MS trace shows a new peak with Mass
[M+44]. What is it?
Diagnosis: This is likely the carbamate form, resulting from the reaction of the primary amine

with atmospheric CO2.[1] Solution:

e This is often reversible.[1] Acidify your sample (add 0.1% Formic Acid) and re-inject.[1] The
peak should revert to the parent mass.[1]

e Prevention: Degas solvents and keep solutions under an inert atmosphere (Nitrogen/Argon).

[1]

Q2: The compound precipitated when | diluted the
DMSO stock into PBS (pH 7.4).

Diagnosis: The compound is a base.[1] At pH 7.4, a significant portion may be in the free-base
form, which is less soluble than the protonated salt.[1] Solution:

o Lower the pH slightly (to pH 5-6) or increase the DMSO percentage in the final buffer (up to
5% if tolerated by the assay).

 Alternatively, pre-form the HCI salt before dissolution.[1]

Q3: | see a peak at [M+14] in Methanol.

Diagnosis: This suggests methylation.[1] While rare without a catalyst, primary amines can
react with impurities in methanol or undergo slow alkylation if methyl iodide/halides are present
in the lab environment.[1] Solution: Switch to Acetonitrile or DMSO for analytical checks.

Q4: Is the cyclobutane ring stable?

Answer: Yes. Unlike cyclopropane, the cyclobutane ring is less strained and is further stabilized
by the carbonyl attachment.[1] It will not ring-open under standard physiological or laboratory
storage conditions.[1]

Experimental Protocol: Forced Degradation Study
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To empirically validate the stability of your specific lot, perform this stress test. This protocol is
based on ICH Q1A guidelines adapted for research compounds.

Workflow Diagram

Thermal Stress
(60°C, Neutral)

Oxidative Stress
(3% H202, RT)

LC-MS Analysis
(t=0 vs t=24h)

. Dilute to 100uM
s Tl B0 S (Solvent: 50:50 H20/MeCN)
\:\‘ Base Stress
| (0.1N NaOH, RT)
1
1
]

1 Acid Stress
| (0.1N HCI, RT)
]

Evaluate % Recovery

Click to download full resolution via product page

Caption: Workflow for assessing the stability of 1-Cyclobutanecarbonylpiperidin-4-amine
under stress conditions.

Step-by-Step Procedure

o Preparation: Prepare a 100 uM working solution from your DMSO stock using 50:50
Water:Acetonitrile.[1]

e Stress Conditions:
o Acid: Mix 100 pL working solution + 100 pL 0.2N HCI. (Final: 0.1N HCI).[1]
o Base: Mix 100 pL working solution + 100 pL 0.2N NaOH. (Final: 0.1N NaOH).

o Oxidation: Mix 100 pL working solution + 100 pL 6% H20-2. (Final: 3% H202).[1]
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o Control: Mix 100 pL working solution + 100 yL Water.

Incubation: Incubate all samples at Room Temperature (RT) for 24 hours. (For Thermal
stress, heat the Control to 60°C).

Quenching:
o Neutralize Acid/Base samples with equal equivalents of NaOH/HCI.[1]

o Inject Oxidative samples immediately (or quench with sodium bisulfite if delay is
expected).[1]

Analysis: Analyze via HPLC-UV (254 nm) or LC-MS.

Criteria:

o >95% Recovery: Stable.[1]
o 80-95% Recovery: Use immediately; do not store.[1]
o <80% Recovery: Unstable condition; avoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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